Cas no 650638-07-6 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)-)

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)- structure
650638-07-6 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)-
CAS No:650638-07-6
MF:C10H6ClN5
MW:231.641139507294
CID:408193
PubChem ID:43543135
Update Time:2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)-
    • 4-chloro-1-pyridin-4-ylpyrazolo[3,4-d]pyrimidine
    • 4-chloro-1-pyridin-4-yl-1H-pyrazolo[3,4-d]pyrimidine
    • 650638-07-6
    • UZZXPEHPJSVCQJ-UHFFFAOYSA-N
    • EN300-684728
    • FT-0753331
    • SCHEMBL6071871
    • DTXSID50656157
    • 4-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyridine
    • 4-CHLORO-1-(PYRIDIN-4-YL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE
    • DA-39768
    • MDL: MFCD12134554
    • Inchi: 1S/C10H6ClN5/c11-9-8-5-15-16(10(8)14-6-13-9)7-1-3-12-4-2-7/h1-6H
    • InChI Key: UZZXPEHPJSVCQJ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=NN(C3C=CN=CC=3)C2=NC=N1

Computed Properties

  • Exact Mass: 231.03138
  • Monoisotopic Mass: 231.0311729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.49

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)- Pricemore >>

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